Chetoseminudin B

Tyrosinase Inhibition Skin Lightening Research Natural Product Screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H21N3O3S2
Molecular Weight 379.5 g/mol
Cat. No. B15576772
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Technical Parameters


Basic Identity
Product NameChetoseminudin B
Molecular FormulaC17H21N3O3S2
Molecular Weight379.5 g/mol
Structural Identifiers
InChIInChI=1S/C17H21N3O3S2/c1-20-15(23)16(24-2,19-14(22)17(20,10-21)25-3)8-11-9-18-13-7-5-4-6-12(11)13/h4-7,9,18,21H,8,10H2,1-3H3,(H,19,22)/t16-,17-/m0/s1
InChIKeyCCPHAMSKHBDMDS-IRXDYDNUSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Chetoseminudin B Overview


Chetoseminudin B (CAS 658711-87-6) is an indole alkaloid and thiodiketopiperazine (TDKP) secondary metabolite, primarily isolated from the ascomycete fungus Chaetomium seminudum [1]. It possesses a molecular formula of C₁₇H₂₁N₃O₃S₂ and a molecular weight of 379.5 g/mol, featuring a distinctive bis(methylsulfanyl)-piperazine-2,5-dione core [2]. The compound has been reported in multiple fungal species, including Humicola seminuda, Acrostalagmus luteoalbus, and Phaeosphaeria fuckelii, indicating a reproducible natural source [3]. Commercially, it is offered as a research-grade biochemical tool with documented purity and stability profiles [4].

Thiodiketopiperazine alkaloid probe from Chaetomium seminudum
Non-cytotoxic immunomodulatory tool distinct from chetomin
Tyrosinase enzyme inhibition study context

Chetoseminudin B vs. Generic ETP Substitutes


Generic substitution among Chetoseminudins or related fungal alkaloids is scientifically unjustified due to pronounced functional divergence driven by subtle structural modifications. Within the same isolation study, Chetoseminudin A exhibited potent immunosuppressive activity, whereas Chetoseminudin B showed no significant effect in the identical assay [1]. This stark divergence demonstrates that minor alterations in the TDKP scaffold—specifically the substitution pattern on the piperazine ring—confer dramatically different biological activities [2]. Consequently, a researcher requiring specific tyrosinase inhibition or seeking to avoid confounding immunosuppressive effects cannot simply interchange Chetoseminudin A for B. Furthermore, even among tyrosinase-inhibiting TDKP analogs, potency and selectivity vary substantially, underscoring the necessity for compound-specific, data-driven selection [3].

Attribute
Chetoseminudin B
Generic ETP Analog
Immunosuppressive profile
Not a primary contributor in extract; low-potency immunomodulator
Chetomin/Chetoseminudin A are primary immunosuppressants
Cytotoxicity threshold
Minimal cytotoxicity in cancer lines; suitable for non-cytotoxic studies
Chetomin exhibits potent cytotoxicity and cellular stress
Tyrosinase potency ranking
Intermediate inhibitor within analog set; weaker than leptosin D
Other ETPs may show stronger or weaker inhibition, altering assay interpretation

Chetoseminudin B Evidence Inventory


Tyrosinase Inhibition: Direct Comparison with Analogs

Chetoseminudin B inhibits mushroom tyrosinase with an IC₅₀ of 31.7 ± 0.2 µM. In a direct head-to-head comparison from the same study, its activity falls between the more potent analog leptosin D (IC₅₀ = 28.4 ± 0.2 µM) and the less potent analog phaeosphaone D (IC₅₀ = 33.2 ± 0.2 µM), while all three significantly outperformed the standard positive control, kojic acid (IC₅₀ = 40.4 ± 0.1 µM) [1]. This precise ranking, established under uniform experimental conditions, enables researchers to select the optimal compound for a specific potency requirement.

Tyrosinase IC50 Comparison
Head-to-head
Chetoseminudin B: 31.7 µM
Leptosin D: 28.4 µM
Phaeosphaone D: 33.2 µM
Kojic acid: 40.4 µM
Supports intermediate inhibitor ranking within analog set
Cell-free mushroom tyrosinase assay, L-DOPA substrate
Tyrosinase Inhibition Skin Lightening Research Natural Product Screening

Low Cytotoxicity Differentiated from Chetomin

In a direct functional screen, Chetoseminudin A exhibited significant immunosuppressive activity, whereas Chetoseminudin B showed no such activity in the identical assay system [1]. This stark functional divergence between two structurally closely related metabolites from the same fungal extract provides a critical selection criterion. The data demonstrate that Chetoseminudin B is not simply a less potent version of Chetoseminudin A but possesses a fundamentally different bioactivity profile.

Cytotoxicity vs. Chetomin
Cross-study comparable
Chetoseminudin B: >100 µM (cancer lines)
Chetomin: ~20 nM (HIF-1α inhibition)
Wider assay window for non-cytotoxic pathway studies
Cytotoxicity thresholds differ by >5,000-fold; HepG2, MCF7, NCI-H460 lines
Immunosuppression Natural Product Pharmacology Selectivity Profiling

Immunosuppression Compared to Chetoseminudin A

Chetoseminudin B displays weak cytotoxicity across several human cancer cell lines, with IC₅₀ values generally >100 µM (HepG2, MCF7, NCI-H460) [1]. A separate study reported an IC₅₀ of 94.9 µM against Jurkat cells [2]. This low cytotoxic potential provides an important baseline: the tyrosinase inhibitory activity (IC₅₀ = 31.7 µM) occurs at concentrations where general cytotoxicity is not a confounding factor, suggesting a degree of functional selectivity.

Immunosuppressive Attribution
Class-level inference
Not a primary contributor in extract; Jurkat IC50 = 94.9 µM
Context-dependent; supports low-potency immunomodulation studies
Extract activity attributed mainly to chetomin and Chetoseminudin A
Cytotoxicity Cancer Cell Lines Selectivity Index

Mycothiol S-Conjugate Amidase (Mca) Inhibition

The absolute configuration of Chetoseminudin B has been unambiguously determined via single-crystal X-ray diffraction and confirmed by electronic circular dichroism (ECD) calculations [1]. This rigorous stereochemical assignment provides a crucial reference point for structure-activity relationship (SAR) studies within the TDKP class, as many analogs (e.g., phaeosphaones A-D) possess distinct stereochemical features that directly impact bioactivity.

Mca Inhibition
Supporting evidence
IC50 = 70 µM
Supports mycothiol metabolism probe use in M. tuberculosis
Purified Mca enzyme assay; no direct comparator available
Stereochemistry X-ray Crystallography Structure-Activity Relationship

Chetoseminudin B Research Applications


SAR Studies of ETP Immunomodulators

Given its established IC₅₀ of 31.7 µM against mushroom tyrosinase, which is intermediate between analogs leptosin D (28.4 µM) and phaeosphaone D (33.2 µM), Chetoseminudin B serves as an ideal mid-potency reference standard [1]. In high-throughput screens or dose-response studies, it provides a reliable benchmark to calibrate assay sensitivity and compare the potency of novel test compounds, offering a well-characterized point on the concentration-response curve.

Tyrosinase Inhibitor Probe with Intermediate Potency

For researchers investigating the role of tyrosinase in cellular models (e.g., melanogenesis), Chetoseminudin B is a superior choice over its close analog Chetoseminudin A. The latter demonstrates significant immunosuppressive activity, which could confound results in assays sensitive to immune modulation [1]. Chetoseminudin B lacks this activity, thereby enabling a cleaner interrogation of the tyrosinase pathway without a known, potentially confounding, secondary pharmacology.

Mycobacterium tuberculosis Mycothiol Metabolism Probe

Chetoseminudin B, with its fully resolved absolute configuration and well-characterized physicochemical properties (MW 379.5, CAS 658711-87-6), is an excellent scaffold for synthetic derivatization [1][2]. Its moderate tyrosinase potency and low cytotoxicity profile provide a favorable starting point for structure-activity relationship (SAR) optimization campaigns aiming to improve target affinity or introduce novel activities onto the TDKP core.

HIF-1α Inhibition vs. General ETP Cytotoxicity Tool

Chetoseminudin B is one of a small set of TDKP alkaloids for which a molecular docking model against tyrosinase has been proposed, specifically highlighting π-π stacking with the His243 residue [1]. This provides a validated, albeit preliminary, structural hypothesis for its mode of action. As such, it is a valuable positive control and validation tool for computational chemists performing virtual screens or refining docking models for this enzyme class.

Application
Selection Property
Validation Focus
ETP immunomodulator SAR studies
Low-potency immunosuppressive context
Structural features for immunosuppressive activity
Tyrosinase inhibitor reference studies
Intermediate inhibitor ranking within analog set
Assay calibration and partial inhibition models
Mycothiol metabolism probe for M. tuberculosis
Mca enzyme inhibition context
Mycothiol-dependent detoxification pathway studies
HIF-1α/cytotoxicity mechanistic comparison
Non-cytotoxic ETP core analog
Specificity control for chetomin-induced phenotypes

Technical Documentation Hub

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55 linked technical documents
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